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Compound of Interest

Compound Name: Pyrromethene 597

Cat. No.: B15622544 Get Quote

For researchers, scientists, and professionals engaged in drug development and fluorescent

probe technology, a deep understanding of the nuanced differences between closely related

fluorophores is paramount. This guide provides an in-depth technical comparison of two widely

utilized BODIPY-based laser dyes, Pyrromethene 597 (PM597) and Pyrromethene 567

(PM567), focusing on their core structural distinctions and the resulting impact on their

photophysical properties.

Core Structural Differences
The foundational structure for both Pyrromethene 597 and Pyrromethene 567 is a boron-

dipyrromethene (BODIPY) core, specifically a 1,3,5,7,8-pentamethyl-substituted pyrromethene-

BF2 complex. The key distinction between the two dyes lies in the alkyl substituents at the 2

and 6 positions of the pyrromethene chromophore. Pyrromethene 567 possesses ethyl groups

at these positions, whereas Pyrromethene 597 is characterized by the presence of bulkier tert-

butyl groups.[1][2] This seemingly minor alteration in molecular architecture gives rise to

notable differences in their spectroscopic and photophysical behaviors.

The chemical formula for Pyrromethene 597 is C₂₀H₃₃BF₂N₂[3], while that of Pyrromethene

567 is C₁₈H₂₅BF₂N₂.[4][5] This difference in molecular weight and composition is a direct result

of the substitution of ethyl groups with tert-butyl groups.
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Structural Comparison of Pyrromethene Dyes

Pyrromethene 567 Pyrromethene 597

Core Structure

1,3,5,7,8-pentamethyl-pyrromethene-BF₂

Ethyl groups at R¹ and R²

C₁₈H₂₅BF₂N₂

tert-Butyl groups at R¹ and R²

C₂₀H₃₃BF₂N₂

General Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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